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Compound of Interest

Compound Name:
(S)-(+)-5-Bromomethyl-2-

pyrrolidinone

Cat. No.: B1279205 Get Quote

An In-depth Technical Guide on the Safety and Handling of (S)-(+)-5-Bromomethyl-2-
pyrrolidinone

This guide provides comprehensive safety and handling information for (S)-(+)-5-
Bromomethyl-2-pyrrolidinone, intended for researchers, scientists, and professionals in drug

development. The information is compiled from safety data sheets of the analogous (R)-

enantiomer and structurally similar compounds. Users should handle this chemical with care,

recognizing it as potentially hazardous.

Chemical Identification and Properties
(S)-(+)-5-Bromomethyl-2-pyrrolidinone is a chiral building block used in organic synthesis,

particularly in the development of pharmaceutical agents.[1] Its reactivity is enhanced by the

bromomethyl group, making it a valuable intermediate for creating complex molecules.[1]

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 72479-05-1 [2][3]

Molecular Formula C₅H₈BrNO [1][4]

Molecular Weight 178.03 g/mol [4]

Appearance White to light brown powder [1]

Melting Point 76 - 80 °C [1]

Purity ≥ 95.5% (GC) [1]

| Application | Intermediate in the synthesis of pharmaceuticals and peptides. |[1][3] |

Hazard Identification and Classification
While specific toxicology data for the (S)-(+)-enantiomer is limited, data for the (R)-enantiomer

indicates several hazards.[4] It is classified as harmful if swallowed, a potential skin sensitizer,

and a cause of serious eye irritation.[4]

Table 2: GHS Hazard Classification for the (R)-enantiomer

Code Hazard Statement Reference

H302 Harmful if swallowed. [4]

H317
May cause an allergic skin

reaction.
[4]

H319 Causes serious eye irritation. [4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[4]

| P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. |[4] |
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Identified Hazards

Primary Precautionary Responses

H302: Harmful if swallowed

P280: Wear Full PPE

 prevented by

Seek Immediate Medical Attention

 leads to

H317: May cause an allergic skin reaction

 prevented by

Wash Area Thoroughly

 requires

H319: Causes serious eye irritation

 prevented by

P305+P351+P338: Eye Rinse Protocol

 requires

Click to download full resolution via product page

Diagram of Hazard Statements and Precautionary Responses.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is critical to mitigate risks.[5] All

handling must be conducted in a certified chemical fume hood to minimize inhalation exposure.

[5][6] An eyewash station and safety shower must be readily accessible.[5]

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Category
Recommended
Specification

Rationale

Eye/Face Protection
Chemical safety goggles
with a face shield.[5][7]

Protects against splashes
and vapors that can cause
serious eye damage.[5]

Hand Protection
Chemically resistant gloves

(e.g., Butyl rubber).[5]

Provides robust protection

against halogenated

hydrocarbons.[5]

Body Protection

Flame-resistant lab coat worn

over long-sleeved clothing and

long pants. A chemically

resistant apron is also

recommended.[5][7]

Minimizes skin contact and

protects from potential

splashes.[5]

| Respiratory Protection | A NIOSH-approved air-purifying respirator with appropriate cartridges

if vapors or dust are generated.[5][7] | Essential for preventing inhalation of harmful vapors or

dust.[5] |

Handling, Storage, and Disposal
Safe Handling:

Work under a chemical fume hood.[8] Do not inhale the substance.[8]

Avoid contact with skin, eyes, and clothing.[9]

Keep away from heat, sparks, open flames, and other ignition sources.[8][10] Take measures

to prevent the buildup of electrostatic charge.[11][12]

Wash hands and skin thoroughly after handling.[8][10]

Storage Conditions:

Store refrigerated at 2 - 8 °C.[1]

Keep the container tightly closed in a dry, well-ventilated place.[11][12][13]
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Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[11][12]

Store locked up.[8][10]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[8][10]
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Preparation: Verify Fume Hood Operation

Don Required PPE
(Gloves, Goggles, Lab Coat)

Handling: Conduct all manipulations
within the fume hood.

Keep container sealed
when not in use.

Post-Handling: Decontaminate
all surfaces and equipment.

Remove PPE correctly to
avoid cross-contamination.

Wash hands thoroughly
with soap and water.

Store chemical in a cool, dry,
well-ventilated, locked area.
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Route of Exposure

Immediate Action

Medical Follow-up

Exposure Event

InhalationSkin Contact Eye ContactIngestion

Remove to fresh air.
If breathing is difficult, give oxygen.

 then

Wash skin with plenty of soap and water
for at least 15 minutes. Remove contaminated clothing.

 then

Rinse cautiously with water for several minutes.
Remove contact lenses and continue rinsing.

 then

Wash out mouth with water.
Do NOT induce vomiting.

 then

Call a physician or
poison control center.

Get medical advice/attention
if irritation persists. Call an ophthalmologist.
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Spill Detected: Alert Personnel
and Evacuate Area if Necessary

Don Full PPE
(Respirator, Gloves, Goggles, Protective Suit)

Contain Spill with Inert Material
(Sand, Vermiculite)

Carefully sweep or vacuum spilled material
into a labeled hazardous waste container.

Decontaminate the spill area
with an appropriate solvent.

Place all contaminated materials
(absorbent, PPE) into waste container.

Arrange for proper disposal of
hazardous waste.
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Suspend Reactants:
(S)-5-hydroxymethyl-2-pyrrolidinone

and Triphenylphosphine in Acetonitrile

Cool mixture to 0 °C

Add Carbon Tetrabromide solution
dropwise

Stir overnight at Room Temperature

Solvent Removal via Rotary Evaporation

Purify residue by Flash Chromatography

Obtain (S)-5-bromomethyl-2-pyrrolidinone
(White Solid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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